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molecular formula C12H12N2 B8574680 3-cyclopropyl-5-phenyl-1H-pyrazole

3-cyclopropyl-5-phenyl-1H-pyrazole

Cat. No. B8574680
M. Wt: 184.24 g/mol
InChI Key: CNRDFXGNMQIYND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09012478B2

Procedure details

To a solution of acetophenone (5.0 g, 41.6 mmol) in thy toluene (5 mL) was added LiHMDS (42.0 mL, 1.0 M in THF, 42.0 mmol) via syringe at 0° C. under argon. After 5 min, cyclopropanecarbonyl chloride (4.35 g, 41.6 mmol) was added in one portion via syringe. The ice bath was removed and AcOH (2 mL), EtOH (50 mL), and hydrazine hydrate (10 mL, 64% aqueous, 127.8 mmol) was added. The mixture was refluxed for 30 min, cooled to room temperature, and concentrated. The residue was extracted with EtOAc, washed with brine, dried over MgSO4, and purified by silica gel column chromatography to give the title compound as a colorless oil (4.5 g). LCMS m/z=184.7 [M+H]+; 1H NMR (400 MHz, CDCl3) δ ppm 0.71-0.80 (m, 2H), 0.89-1.00 (m, 2H), 1.81-1.98 (m, 1H), 6.22 (s, 1H), 7.11-7.56 (m, 5H), 10.50 (bs, 1H).
Name
acetophenone
Quantity
5 g
Type
reactant
Reaction Step One
Name
LiHMDS
Quantity
42 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step One
Name
cyclopropanecarbonyl chloride
Quantity
4.35 g
Type
reactant
Reaction Step Two
Name
hydrazine hydrate
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
EtOH
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
AcOH
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1)(=O)[CH3:2].[Li+].C[Si]([N-][Si](C)(C)C)(C)C.[CH:20]1([C:23](Cl)=O)[CH2:22][CH2:21]1.O.[NH2:27][NH2:28]>C1(C)C=CC=CC=1.CCO.CC(O)=O>[CH:20]1([C:23]2[NH:28][N:27]=[C:1]([C:4]3[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=3)[CH:2]=2)[CH2:22][CH2:21]1 |f:1.2,4.5|

Inputs

Step One
Name
acetophenone
Quantity
5 g
Type
reactant
Smiles
C(C)(=O)C1=CC=CC=C1
Name
LiHMDS
Quantity
42 mL
Type
reactant
Smiles
[Li+].C[Si](C)(C)[N-][Si](C)(C)C
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
cyclopropanecarbonyl chloride
Quantity
4.35 g
Type
reactant
Smiles
C1(CC1)C(=O)Cl
Step Three
Name
hydrazine hydrate
Quantity
10 mL
Type
reactant
Smiles
O.NN
Name
EtOH
Quantity
50 mL
Type
solvent
Smiles
CCO
Name
AcOH
Quantity
2 mL
Type
solvent
Smiles
CC(=O)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The ice bath was removed
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 30 min
Duration
30 min
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
EXTRACTION
Type
EXTRACTION
Details
The residue was extracted with EtOAc
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CUSTOM
Type
CUSTOM
Details
purified by silica gel column chromatography

Outcomes

Product
Details
Reaction Time
 5 min
Name
title compound
Type
product
Smiles
C1(CC1)C1=CC(=NN1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 4.5 g
YIELD: CALCULATEDPERCENTYIELD 58.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.